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For researchers, scientists, and drug development professionals, the selection of a suitable
chemical probe is critical for dissecting the biological functions of protein arginine
methyltransferase 4 (PRMT4), also known as Coactivator-Associated Arginine
Methyltransferase 1 (CARML1). This guide provides a head-to-head comparison of two
commercially available PRMT4 inhibitors, Prmt4-IN-2 and TP-064, presenting key experimental
data to inform the selection process for specific research applications.

While both compounds demonstrate inhibitory activity against PRMT4, they exhibit distinct
selectivity profiles. TP-064 is characterized as a potent and highly selective inhibitor of PRMTA4.
In contrast, Prmt4-IN-2 acts as a pan-inhibitor of Type | PRMTSs, displaying activity against
multiple PRMT family members, including PRMT4.

Performance Data at a Glance

The following tables summarize the reported biochemical potency and cellular activity of
Prmt4-IN-2 and TP-064, offering a clear comparison of their inhibitory profiles.

Table 1: Biochemical Inhibitory Activity (IC50)
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Target Prmt4-IN-2 (nM) TP-064 (nM) Selectivity Profile
TP-064: Highly
PRMT4 92[1] <10[2][3] selective for PRMT4.

[3]

Prmt4-IN-2: Pan-Type

PRMT1 460[1] >10,000[3] o
| PRMT inhibitor.[1]
PRMT3 1386[1] >10,000[3]
PRMT6 436[1] 1300][3]
PRMTS8 823[1] 8100[3]
PRMT5 - >10,000[3]
>10,000 against 24
Other
other
Methyltransferases
methyltransferases[3]

Note: A lower IC50 value indicates higher potency.

Table 2: Cellular Inhibitory Activity (IC50)

Cellular Substrate Prmt4-IN-2 TP-064 (nM)
BAF155 Dimethylation Not Available 340][3]
MED12 Dimethylation Not Available 43[3]

Signaling Pathway and Experimental Workflow

To understand the context in which these inhibitors are used, the following diagrams illustrate
the PRMT4 signaling pathway and a typical experimental workflow for inhibitor characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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